1-(Azepan-1-yl)-2-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]ethanone

• IUPAC Name: 1-(azepan-1-yl)-2-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]ethanone
• InChI: InChI=1S/C17H19N5OS2/c23-16(21-9-3-1-2-4-10-21)12-25-17-19-18-15-8-7-13(20-22(15)17)14-6-5-11-24-14/h5-8,11H,1-4,9-10,12H2
• InChI Key: MEAXFODNZGNRNE-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CSC2=NN=C3N2N=C(C=C3)C4=CC=CS4
• Molecular Formula: C17H19N5OS2
• Molecular Weight: 373.5 g/mol

Description

1-(Azepan-1-yl)-2-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]ethanone is a useful research compound. Its molecular formula is C17H19N5OS2 and its molecular weight is 373.49. The purity is usually 95%.
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Scientific Research Applications

Synthetic Applications and Methodologies

Heterocyclic compounds, including derivatives similar to the specified compound, are pivotal intermediates in the synthesis of various biologically active molecules. The utility of related compounds in heterocyclic synthesis involves the formation of thiophene, oxazole, triazole, pyrimidine, pyridine, quinolone, coumarin, imidazopyrimidine, pyridoimidazole, and triazolopyridine frameworks. These frameworks are crucial for exploring biological and medicinal properties, showcasing the compound's relevance in the development of new synthetic routes (Salem et al., 2021).

Biological Activities

Compounds with similar structural features have been synthesized and evaluated for their biological activities, including antibacterial, antifungal, antioxidant, and anticancer properties. For instance, derivatives of related heterocyclic scaffolds have demonstrated potent antibacterial and antifungal activities against a range of pathogenic strains, highlighting their potential in addressing infectious diseases (Panwar & Singh, 2011). Additionally, novel derivatives have been identified with significant antioxidant and anticancer activities, indicating their potential in developing new therapeutic agents (Tumosienė et al., 2020).

Chemical Properties and Characterization

The synthesis and characterization of new diheteroaryl thienothiophene derivatives, which are structurally related, involve interactions with amino derivatives to yield compounds with potential for further biological evaluation. These synthetic approaches contribute to the chemical diversity and understanding of the compound's properties, facilitating the exploration of their applications in various scientific domains (Mabkhot et al., 2011).